3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one

• Molecular Formula: C10H15BrN2O
• Molecular Weight: 259.14 g/mol
• SMILES: CCC(C)CN1C=C(C(=O)C(=C1)Br)N
• InChI: InChI=1S/C10H15BrN2O/c1-3-7(2)4-13-5-8(11)10(14)9(12)6-13/h5-7H,3-4,12H2,1-2H3
• InChIKey: AEUHLKGFGQZIEG-UHFFFAOYSA-N

3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one: Identity & Procurement

3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one (CAS 1566395-44-5) is a heterocyclic small molecule belonging to the 1,4-dihydropyridin-4-one class, characterized by a pyridinone core bearing a 3-amino group, a 5-bromo substituent, and a branched 2-methylbutyl side chain at N-1. Its molecular formula is C₁₀H₁₅BrN₂O, with a molecular weight of 259.14 g/mol, a computed XLogP3 of 2.4, and a topological polar surface area (TPSA) of 46.3 Ų [1]. The compound is cataloged under PubChem CID 103961864 and is commercially available from multiple suppliers at a standard purity specification of 95% . This core scaffold is structurally related to biologically active dihydropyridinones investigated as kinase inhibitors, BioA enzyme inhibitors, and calcium channel modulators, making the precise substitution pattern critical for target engagement and selectivity [2].

C5-Br handle: Supports Pd-catalyzed cross-coupling diversification for scaffold elaboration.

BioA enzyme inhibition studies: 3-amino dihydropyridin-4-one core suitable for mechanism-based PLP-enzyme research.

Property-driven screening: Computed moderate lipophilicity and favorable TPSA support inclusion in drug-like compound libraries.

• [1] PubChem Compound Summary for CID 103961864, 3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2026). View Source
• [2] Eiden, C. et al. Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogues as Mechanism-Based Inhibitors of BioA, a Pyridoxal Phosphate-Dependent Enzyme. J. Org. Chem. 2017, 82, 7806–7819. View Source

3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one: Structural Uniqueness vs. Analogs

Although the 3-amino-5-bromo-1,4-dihydropyridin-4-one scaffold appears in numerous catalog compounds, substitution at the N-1 position is a decisive determinant of physicochemical properties and, by extension, biological profile. The target compound's branched 2-methylbutyl chain confers a computed XLogP3 of 2.4 [1], whereas the linear pentyl analog (CAS 1565039-65-7) shares the same molecular formula and mass but presents a different spatial arrangement and conformational flexibility that can alter membrane permeability, metabolic stability, and target binding . Furthermore, replacing the 5-bromo with hydrogen (as in the de-bromo analog, CAS 1549509-76-3, MW 180.25 g/mol) eliminates a heavy atom that can serve as both a pharmacophoric element for halogen bonding and a synthetic handle for downstream derivatization via cross-coupling chemistry . Without direct comparative biological data for the exact compound, these computed and structural differentiators form the rational basis for selection over near neighbors.

Feature

Similar Alternative

Risk

Branched 2-methylbutyl N-1 chain

Linear pentyl analog (same MF/MW)

Lipophilicity and membrane permeability profile may shift

5-bromo substituent present

De-bromo analog (CAS 1549509-76-3)

Loss of C-Br synthetic handle limits late-stage diversification

Cyclic 1,4-dihydropyridin-4-one core

Isobaric isomer CBP-93872 (acyclic scaffold)

Scaffold divergence alters target engagement and mechanism context

• [1] PubChem Compound Summary for CID 103961864, 3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one. National Center for Biotechnology Information (2026). View Source

3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one: Differentiation Evidence vs. Analogs

Branched vs. Linear N-1 Chain Lipophilicity

The target compound's branched 2-methylbutyl N-1 substituent yields a computed XLogP3 of 2.4 [1]. While the linear pentyl analog (CAS 1565039-65-7) possesses an identical molecular formula (C₁₀H₁₅BrN₂O) and identical molecular weight (259.14 g/mol), chain branching reduces the solvent-accessible hydrophobic surface area and can alter logP by an estimated 0.2–0.5 log units relative to the linear isomer . This difference is relevant because 1,4-dihydropyridinone-based kinase inhibitors and BioA inhibitors have demonstrated that even modest lipophilicity shifts at N-1 translate to measurable changes in cellular potency and off-target profiles [2].

N-1 Lipophilicity

Class-level inference

ΔXLogP3 ≈ 0.2–0.5 (branched < linear)

Lower lipophilicity may improve aqueous solubility in biochemical assays

Computed estimate; confirm experimentally for your assay conditions

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.4
Comparator Or Baseline	3-Amino-5-bromo-1-pentyl-1,4-dihydropyridin-4-one (linear isomer); XLogP3 estimated ≥ 2.6 (linear chain increases hydrophobic contact area)
Quantified Difference	Estimated ΔXLogP3 ≈ 0.2–0.5 units (branched < linear)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2024.11.20)

Why This Matters

Lower lipophilicity in the branched isomer may reduce non-specific protein binding and improve aqueous solubility, critical parameters for biochemical assay reliability.

• [1] PubChem Compound Summary for CID 103961864; Computed XLogP3-AA = 2.4. View Source
• [2] Eiden, C. et al. J. Org. Chem. 2017, 82, 7806–7819. Demonstrates N-1 substitution effects on dihydropyridin-4-one BioA inhibitory activity. View Source

5-Bromo Substituent Synthetic Versatility

The presence of the 5-bromo substituent fundamentally distinguishes the target compound (MW 259.14) from its de-bromo analog 3-Amino-1-(2-methylbutyl)-1,4-dihydropyridin-4-one (CAS 1549509-76-3, MW 180.25) . The bromine atom at position 5 serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (Suzuki, Buchwald-Hartwig, Sonogashira), enabling late-stage diversification that is impossible with the de-bromo analog . In the broader 3-amino-dihydropyridin-4-one series, the bromo substituent has been retained in lead optimization campaigns specifically to preserve this derivatization capability [1].

5-Bromo Reactivity

Cross-study comparable

C-Br handle: enables Suzuki, Buchwald-Hartwig, Sonogashira couplings

Supports late-stage scaffold diversification for SAR exploration

De-bromo analog lacks this reactive site

Evidence Dimension	Synthetic versatility and molecular weight
Target Compound Data	MW = 259.14 g/mol; contains C-Br bond amenable to Pd-catalyzed cross-coupling
Comparator Or Baseline	3-Amino-1-(2-methylbutyl)-1,4-dihydropyridin-4-one (CAS 1549509-76-3); MW = 180.25 g/mol; no halogen substituent
Quantified Difference	ΔMW = 78.89 g/mol; presence of one C-Br reactive site vs. zero
Conditions	Structural comparison based on CAS registry data and synthetic chemistry precedent

Why This Matters

For medicinal chemistry programs requiring SAR exploration via parallel synthesis, the bromo handle provides a diversification pathway that the de-bromo analog cannot offer.

• [1] US Patent US20080045541, Dihydropyridinone Derivatives (Bayer). Illustrates the retention of halogen substituents in dihydropyridinone lead series for therapeutic development. View Source

H-Bond Profile & TPSA vs. Ethyl Analog

The target compound's computed TPSA of 46.3 Ų, with 1 hydrogen bond donor and 3 hydrogen bond acceptors [1], places it within favorable drug-like chemical space (Veber rules: TPSA < 140 Ų, HBD ≤ 5, HBA ≤ 10). While the smaller N-1 ethyl analog (CAS 1423025-17-5, C₇H₉BrN₂O, MW 217.06) shares the same HBD/HBA count and presumably a similar TPSA, it lacks the 2-methylbutyl chain's additional rotatable bonds (3 vs. an estimated 1 for the ethyl analog), which influences conformational entropy and target binding kinetics . In the dihydropyridin-4-one BioA inhibitor series, increasing N-1 alkyl chain length correlated with improved enzyme inactivation rates (kᵢₙₐ꜀ₜ), suggesting that the larger N-1 substituent of the target compound may confer kinetic advantages [2].

Conformational Profile

Class-level inference

ΔRotatable bonds ≈ 2 vs. ethyl analog

Bulkier N-1 chain may enhance binding pocket complementarity

Computed parameters; relevance to target binding kinetics requires testing

Evidence Dimension	Physicochemical and conformational parameters
Target Compound Data	TPSA = 46.3 Ų; HBD = 1; HBA = 3; Rotatable bonds = 3; MW = 259.14
Comparator Or Baseline	3-Amino-5-bromo-1-ethyl-1,4-dihydropyridin-4-one (CAS 1423025-17-5); TPSA ~46 Ų (estimated); Rotatable bonds ~1; MW = 217.06
Quantified Difference	ΔRotatable bonds ≈ 2; ΔMW = 42.08 g/mol
Conditions	Computed properties from PubChem (target) and Fluorochem catalog data (ethyl analog)

Why This Matters

Increased rotatable bond count and molecular weight from the bulkier N-1 substituent may enhance binding site complementarity for targets with larger hydrophobic pockets.

• [1] PubChem Compound Summary for CID 103961864; Computed TPSA = 46.3 Ų, HBD = 1, HBA = 3, Rotatable Bond Count = 3. View Source
• [2] Eiden, C. et al. J. Org. Chem. 2017, 82, 7806–7819. Figure 4 correlates N-1 substitution with kᵢₙₐ꜀ₜ against the BioA enzyme target. View Source

Scaffold Distinction from Isobaric Isomer CBP-93872

The target compound shares its molecular formula (C₁₀H₁₅BrN₂O, MW 259.14) with CBP-93872 (CAS 67427-51-4), a reported G2 checkpoint inhibitor . However, CBP-93872 is 1-amino-3-(2-bromo-4-methylanilino)propan-2-ol—an acyclic amino alcohol with a brominated aromatic ring—whereas the target compound is a cyclic 1,4-dihydropyridin-4-one. This fundamental scaffold divergence dictates entirely different three-dimensional shapes, electronic distributions, and target engagement profiles. The dihydropyridin-4-one core enables conjugation between the C4 carbonyl and the enamine system at C2-C3, a feature that is exploited in mechanism-based enzyme inhibition strategies [1], and that is structurally inaccessible to the CBP-93872 scaffold.

Scaffold Identity

Supporting evidence

1,4-Dihydropyridin-4-one vs. acyclic CBP-93872

Cyclic enaminone system prevents target mismatch with isobaric isomer

Same molecular formula, different chemotype

Evidence Dimension	Scaffold topology and pharmacophoric features
Target Compound Data	Cyclic 1,4-dihydropyridin-4-one; conjugated enaminone system; SMILES: CCC(C)CN1C=C(C(=O)C(=C1)Br)N
Comparator Or Baseline	CBP-93872 (CAS 67427-51-4); acyclic amino alcohol; SMILES: N(CC(CN)O)C1=C(Br)C=C(C)C=C1
Quantified Difference	Radically different scaffolds sharing only molecular formula; distinct biological annotation (G2 checkpoint vs. kinase/BioA inhibitor class space)
Conditions	Structural comparison based on CAS registry and vendor documentation

Why This Matters

Identical molecular formula does not imply functional equivalence; procurement decisions must be scaffold-aware to avoid target mismatch in screening campaigns.

• [1] Eiden, C. et al. J. Org. Chem. 2017, 82, 7806–7819. Describes the mechanism-based inhibition rationale involving the dihydropyridin-4-one enaminone system. View Source

3-Amino-5-bromo-1-(2-methylbutyl)-1,4-dihydropyridin-4-one: Procurement Application Scenarios

C5-Bromo Cross-Coupling Diversification

The 5-bromo substituent enables Pd-catalyzed Suzuki, Buchwald-Hartwig, and Sonogashira couplings, allowing introduction of aryl, heteroaryl, amine, or alkyne diversity elements at the C5 position. This is a key advantage over the de-bromo analog (CAS 1549509-76-3) which lacks this reactive site [1]. The branched 2-methylbutyl chain at N-1 remains intact during these transformations, preserving the lipophilicity profile (XLogP3 = 2.4) established by the core scaffold [2].

Mechanism-Based Enzyme Inhibitor Design (BioA)

The 3-amino-1,4-dihydropyridin-4-one core is a privileged scaffold for mechanism-based inhibition of pyridoxal 5′-phosphate (PLP)-dependent enzymes, as demonstrated by the amiclenomycin-derived BioA inhibitor program [1]. The target compound's 3-amino group provides the nucleophilic warhead, while the 5-bromo and N-1-(2-methylbutyl) substituents offer vectors for tuning enzyme affinity and inactivation kinetics. Published SAR indicates that N-1 alkyl chain identity modulates kᵢₙₐ꜀ₜ values, making the specific 2-methylbutyl substitution pattern a structurally testable variable [1].

Property-Driven Hit & Lead Libraries

With a computed XLogP3 of 2.4, TPSA of 46.3 Ų, and only 1 H-bond donor, the compound occupies favorable drug-like property space for oral bioavailability [1]. Its distinct lipophilicity versus the linear pentyl analog (estimated XLogP3 ≥ 2.6) [2] makes it suitable for inclusion in property-diverse screening decks where moderate logP (2–3) is sought to balance permeability and metabolic stability. The compound's commercial availability at 95% purity from multiple vendors supports procurement for medium-throughput screening .

Negative Control vs. Isobaric CBP-93872

In chemical proteomics or phenotypic screening campaigns where hits may emerge from diverse chemotypes sharing a common molecular formula, the target compound serves as a structurally distinct control to exclude scaffold-independent assay interference. Its 1,4-dihydropyridin-4-one core is mechanistically and topologically unrelated to the acyclic CBP-93872 scaffold (CAS 67427-51-4), despite sharing the formula C₁₀H₁₅BrN₂O [1].

Application

Selection Property

Validation Focus

C5 diversification via cross-coupling

C-Br reactive handle

Coupling scope and efficiency

BioA mechanism-based inhibition studies

3-amino enaminone warhead & N-1 chain

Enzyme inactivation kinetics (k_inact)

Property-balanced screening library

Moderate computed lipophilicity, favorable TPSA

Aqueous solubility and permeability in assays

Isobaric scaffold control

Distinct cyclic dihydropyridinone core

Chemotype-specific target engagement

• [1] Eiden, C. et al. Synthesis of a 3-Amino-2,3-dihydropyrid-4-one and Related Heterocyclic Analogues as Mechanism-Based Inhibitors of BioA, a Pyridoxal Phosphate-Dependent Enzyme. J. Org. Chem. 2017, 82, 7806–7819. View Source
• [2] PubChem Compound Summary for CID 103961864; Computed XLogP3-AA = 2.4, TPSA = 46.3 Ų. View Source